Cas no 1015580-40-1 (1-cyclohexyl-4-[2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]piperazine)

• Product Name: 1-cyclohexyl-4-[2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]piperazine
• CAS No: 1015580-40-1
• MF: C₂₆H₃₅N₅O₂
• MW: 449.588405847549
• CID: 5380968
• Update Time: 2025-05-24

1-cyclohexyl-4-[2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 7-(4-Cyclohexyl-1-piperazinyl)-2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidine
• 1-cyclohexyl-4-[2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]piperazine

• Inchi： 1S/C26H35N5O2/c1-18-16-24(30-14-12-29(13-15-30)21-8-6-5-7-9-21)31-26(27-18)19(2)25(28-31)20-10-11-22(32-3)23(17-20)33-4/h10-11,16-17,21H,5-9,12-15H2,1-4H3
• InChI Key： VEQWOYUJWDTDLD-UHFFFAOYSA-N
• SMILES： C12=C(C)C(C3=CC=C(OC)C(OC)=C3)=NN1C(N1CCN(C3CCCCC3)CC1)=CC(C)=N2

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.51±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-cyclohexyl-4-[2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]piperazine

Compound CAS No. 1015580-40-1: 1-Cyclohexyl-4-[2-(3,4-Dimethoxyphenyl)-3,5-Dimethylpyrazolo[1,5-a]Pyrimidin-7-Yl]Piperazine

The compound CAS No. 1015580-40-1, known as 1-cyclohexyl-4-[2-(3,4-dimethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]piperazine, is a complex organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a modulator of key cellular pathways, making it a valuable candidate for further exploration in therapeutic applications.

Structural Features: The molecule consists of a piperazine ring substituted at the 4-position with a pyrazolo[1,5-a]pyrimidine moiety. The pyrazolo[1,5-a]pyrimidine ring is further substituted at position 2 with a 3,4-dimethoxyphenyl group and at positions 3 and 5 with methyl groups. Additionally, the piperazine ring is substituted at the 1-position with a cyclohexyl group. This combination of functional groups contributes to the compound's pharmacokinetic properties and biological activity.

Synthesis and Characterization: The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic chemistry have enabled more efficient routes to prepare this compound. For instance, the use of microwave-assisted synthesis has been reported to enhance reaction yields and reduce reaction times. The characterization of the compound is typically performed using techniques such as NMR spectroscopy and mass spectrometry to confirm its molecular structure.

Biological Activity: Studies on this compound have demonstrated its ability to modulate various cellular targets. For example, it has been shown to exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, preliminary in vitro studies suggest that it may possess anti-tumor activity by inducing apoptosis in cancer cells. These findings underscore its potential as a lead compound for drug development.

Applications in Drug Discovery: The unique combination of functional groups in this compound makes it an attractive candidate for further exploration in drug discovery programs. Its ability to interact with multiple biological targets suggests that it could be developed into a multi-target drug with enhanced therapeutic efficacy. Furthermore, its structural flexibility allows for further modifications to optimize its pharmacokinetic properties.

Recent Research Developments: Recent research has focused on understanding the mechanism of action of this compound at the molecular level. For instance, studies have utilized computational modeling techniques to predict its binding affinity to various protein targets. These insights are crucial for guiding further optimization efforts and identifying potential therapeutic applications.

Future Directions: The continued exploration of this compound's biological activity and pharmacokinetic properties will be essential for determining its suitability as a drug candidate. Future research should focus on optimizing its bioavailability and minimizing potential off-target effects. Additionally, investigations into its mechanism of action at the molecular level will provide valuable insights for rational drug design.

In conclusion, CAS No. 1015580-40-1 represents a promising lead compound with significant potential in the field of drug discovery. Its unique structural features and biological activity make it an attractive candidate for further exploration and development into therapeutic agents.